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Compound of Interest

Compound Name: Chlorthiophos

Cat. No.: B166581

This document provides essential safety and logistical information for the proper disposal of
Chlorthiophos, an obsolete and extremely hazardous organophosphate insecticide.[1][2]
Adherence to these procedures is critical to ensure the safety of laboratory personnel and to
prevent environmental contamination. Chlorthiophos is classified as a systemic toxicant and is
fatal if swallowed or in contact with skin.[3] It is also very toxic to aquatic life with long-lasting
effects.[4]

Immediate Safety and Hazard Profile

Chlorthiophos is regulated as a hazardous substance by the Department of Transportation
(DOT), the Environmental Protection Agency (EPA), and state Departments of Environmental
Protection (DEP).[5] Due to its high toxicity, it is classified as an EPA hazardous waste, and its
disposal is strictly regulated.[2][5]

Key Hazard Information:

o Acute Toxicity: Fatal if swallowed, inhaled, or in contact with skin.[4] Chlorthiophos is a
cholinesterase inhibitor, with potential for delayed effects up to 12 hours post-exposure.[6]

e Environmental Hazards: Very toxic to aquatic life, with long-lasting environmental effects.[4]

o Physical Hazards: While the pure compound is not highly flammable, it is often dissolved in
flammable liquids like acetonitrile.[4][7] It can form highly toxic and flammable phosphine gas
in the presence of strong reducing agents.[6][8]
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Quantitative Data and Classifications

Chemical Formula C11H15CI203PS2[2]
Molar Mass 361.24 g/mol [2]
Yellow-brown liquid; may crystallize below 77°F
Appearance .
(25°C).[5][6]
WHO Classification la (Extremely hazardous)[1]

H300 (Fatal if swallowed), H310 (Fatal in

contact with skin), H400 (Very toxic to aquatic
GHS Hazard Statements . _ o

life), H410 (Very toxic to aquatic life with long

lasting effects).

Acceptable Daily Intake (ADI) 0.8 ug/kg/day (for oral exposure)[3]

Step-by-Step Disposal Protocol

The disposal of Chlorthiophos must be handled as a hazardous waste stream. Consult with
your institution's Environmental Health & Safety (EHS) department before beginning this
process.

Step 1: Personal Protective Equipment (PPE) and Preparation

o PPE: Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile),
and safety goggles.

o Work Area: Conduct all handling and preparation for disposal within a certified chemical fume
hood to prevent inhalation exposure.[5]

o Materials: Have a designated, sealed hazardous waste container ready. Ensure spill cleanup
materials (vermiculite, dry sand, or other non-combustible absorbent) are immediately
accessible.[5][6]

Step 2: Waste Segregation and Containment
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Pure Compound/Solutions: Keep Chlorthiophos waste in its original container if possible, or
in a clearly labeled, sealed, and compatible waste container.[9] Do not mix with other waste
streams unless directed by your EHS department.

Contaminated Materials: Any materials that have come into contact with Chlorthiophos
(e.g., pipette tips, gloves, absorbent pads) must be treated as hazardous waste. Place these
items in a separate, sealed container labeled "Chlorthiophos Contaminated Debris."[10]

Step 3: Spill Decontamination and Cleanup

Isolate the Area: In case of a spill, immediately alert others and restrict access to the area.
Isolate the spill area for at least 50 meters (150 feet) in all directions for liquids.[6]

Stay Upwind: Always position yourself upwind of the spill.[6]

Absorb the Spill: For small spills, cover with a non-combustible absorbent material like sand,
earth, or vermiculite.[5][6] Do not use combustible materials.

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it
into a designated, sealable hazardous waste container.[5][7]

Decontaminate Area: Ventilate the area and wash the surface thoroughly after the cleanup is
complete.[5]

Containerize Cleanup Debris: All materials used for cleanup must be disposed of as
Chlorthiophos hazardous waste.[10]

Step 4: Labeling and Storage

Labeling: Clearly label the hazardous waste container with "Hazardous Waste,"
"Chlorthiophos," and the associated hazard pictograms (e.g., skull and crossbones,
environmental hazard).

Storage: Store the sealed waste container in a designated, secure, and well-ventilated
satellite accumulation area, away from incompatible materials. Follow all institutional and
regulatory requirements for hazardous waste storage.
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Step 5: Final Disposal

o Contact Professionals: Arrange for pickup and disposal through your institution's EHS
department or a licensed hazardous waste contractor.[10] Never attempt to dispose of
Chlorthiophos down the drain or in regular trash.[11]

» Regulatory Consultation: Final disposal methods, such as incineration, must be conducted
by certified professionals in compliance with federal, state, and local regulations.[12][13]
Always consult with environmental regulatory agencies for guidance on acceptable disposal
practices.[12]

Disposal Workflow Diagram

The following diagram outlines the logical steps and decision points for the proper disposal of
Chlorthiophos waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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